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Compound of Interest

Compound Name: Torososide B

Cat. No.: B1240956 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Torososide B
Torososide B is a natural product classified as a monohydroxy-9,10-anthraquinone and a

tetrasaccharide derivative of physcion.[1] It is isolated from the seeds of Cassia torosa and has

been identified as a compound with potential therapeutic applications due to its biological

activities.[1] Notably, Torososide B exhibits inhibitory effects on the release of leukotrienes,

positioning it as a leukotriene antagonist and an anti-allergic agent.[1] Its complex glycosidic

structure plays a crucial role in its bioactivity.

Chemical Properties
A summary of the key chemical properties of Torososide B is provided in the table below.
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Property Value Source

Molecular Formula C₄₀H₅₂O₂₅ PubChem[1]

Molecular Weight 932.8 g/mol PubChem[1]

IUPAC Name

1-[(2S,3R,4S,5S,6R)-6-

[[(2R,3R,4S,5R,6R)-3,5-

dihydroxy-6-(hydroxymethyl)-4-

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

[[(2R,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]oxymethyl]oxan-2-

yl]oxyoxan-2-

yl]oxymethyl]-3,4,5-

trihydroxyoxan-2-yl]oxy-8-

hydroxy-3-methoxy-6-

methylanthracene-9,10-dione

PubChem[1]

Appearance Solid MedChemExpress[2]

Biological Activity: Leukotriene Release Inhibition
Torososide B functions as a leukotriene antagonist by inhibiting their release. Leukotrienes are

inflammatory mediators derived from arachidonic acid and are key players in the

pathophysiology of allergic and inflammatory conditions such as asthma. By preventing the

release of leukotrienes, Torososide B can mitigate the inflammatory cascade, leading to its

anti-allergic effects.

Torososide B Analytical Standard and Reference
Material
For accurate and reproducible research, the use of a well-characterized analytical standard is

essential.

Supplier Information
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A commercially available analytical standard for Torososide B can be sourced from:

Supplier: MedChemExpress (MCE)

Product Name: Torososide B

CAS Number: 243835-63-4

Purity: Available in various grades (Analytical/ACS, Pharma, Purified, Technical)

Format: Solid

Order Quantity: 0.001 kg - 5 kg

It is recommended to obtain the Certificate of Analysis (CoA) from the supplier for detailed

information on purity, identity, and storage conditions.

Experimental Protocols
The following protocols are generalized methodologies for the analysis of Torososide B. Note:

These protocols are intended as a starting point and should be optimized and validated for

specific experimental requirements and instrumentation.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment and Quantification
This protocol outlines a reverse-phase HPLC method suitable for the analysis of anthraquinone

glycosides like Torososide B.

3.1.1. Equipment and Materials

High-Performance Liquid Chromatography (HPLC) system with a UV-Vis or Diode Array

Detector (DAD)

C18 analytical column (e.g., 4.6 x 250 mm, 5 µm particle size)

Acetonitrile (HPLC grade)
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Water (HPLC grade)

Formic acid or trifluoroacetic acid (TFA) (for mobile phase modification)

Torososide B analytical standard

Volumetric flasks, pipettes, and autosampler vials

3.1.2. Chromatographic Conditions (Starting Point)

Parameter Recommended Condition

Mobile Phase A Water with 0.1% Formic Acid

Mobile Phase B Acetonitrile with 0.1% Formic Acid

Gradient Elution

10-90% B over 30 minutes, followed by a 5-

minute wash at 90% B and a 5-minute re-

equilibration at 10% B.

Flow Rate 1.0 mL/min

Column Temperature 25-30 °C

Detection Wavelength
254 nm and 280 nm (or scan for optimal

wavelength)

Injection Volume 10 µL

3.1.3. Standard and Sample Preparation

Stock Standard Solution (1 mg/mL): Accurately weigh 1 mg of Torososide B analytical

standard and dissolve it in 1 mL of a suitable solvent (e.g., methanol or DMSO). Sonicate if

necessary to ensure complete dissolution.

Working Standard Solutions: Prepare a series of dilutions from the stock solution in the

mobile phase to construct a calibration curve (e.g., 10, 25, 50, 100, 250 µg/mL).

Sample Preparation: Dissolve the sample containing Torososide B in a suitable solvent and

dilute with the mobile phase to a concentration within the calibration range. Filter the sample
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through a 0.45 µm syringe filter before injection.

3.1.4. Workflow Diagram
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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